Cas no 62899-21-2 (Benzamide, N-(3-iodo-2-propynyl)-4-methoxy-)

• Product name: Benzamide, N-(3-iodo-2-propynyl)-4-methoxy-
• CAS No: 62899-21-2
• MF: C₁₁H₁₀INO₂
• MW: 315.1066
• CID: 429083
• PubChem ID: 71381936

Benzamide, N-(3-iodo-2-propynyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-iodo-2-propynyl)-4-methoxy-
• N-(3-iodoprop-2-ynyl)-4-methoxybenzamide
• 62899-21-2
• DTXSID90804352
• N-(3-Iodoprop-2-yn-1-yl)-4-methoxybenzamide

• Inchi： InChI=1S/C11H10INO2/c1-15-10-5-3-9(4-6-10)11(14)13-8-2-7-12/h3-6H,8H2,1H3,(H,13,14)
• InChI Key： MPLQQBDVILAJGF-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)NCC#CI

Computed Properties

• Exact Mass: 314.9752
• Monoisotopic Mass: 314.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 38.33